Cas no 19774-82-4 (Amiodarone hydrochloride)

• Product Name: Amiodarone hydrochloride
• CAS No: 19774-82-4
• MF: C₂₅H₃₀ClI₂NO₃
• MW: 681.772551059723
• MDL: MFCD00069204
• CID: 51383
• PubChem ID: 441325
• Update Time: 2025-06-13

Amiodarone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Amiodarone HCL
• Amiodarone hydrochloride
• (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride
• Amiodarone (hydrochloride)
• Amiodarone hydrochloride solution
• AMIODARONUM HYDROCHLORIDE
• (2-butyl-1-benzofuran-3-yl)-[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]methanone,hydrochloride
• (2-Butyl-3-benzofuranyl)[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]methanone hydrochloride
• 2-Butyl-3-benzofuranyl-4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl ketone hydrochloride
• [ "" ]
• l3428
• cordarone
• trangorex
• skf33134a
• Nexterone
• l3428labaz
• AMidorone (HCl)
• AMiodrone Hcl BP
• AMIODARONE-D4 HCL
• Amiodar
• Pacerone
• Ritmocardyl
• Rythmarone
• Renodoron
• Angoron
• Miodrone
• Atlansil
• 51087 N HCl
• MLS000028520
• L 3428 labaz
• 976728SY6Z
• SMR000058296
• CPD000058296
• SKF 33134-A
• SKF 33134 A
• DSSTox_RID_79304
• DSSTox_CID_17185
• DSSTox_G
• 2-BUTYL-3-BENZOFURANYL 4-[2-(DIETHYLAMINO)ETHOXY]-3,5-DIIODOPHENYL KETONE HYDROCHLORIDE
• (2-BUTYL-3-BENZOFURANYL)-[4-[2-(DIETHYLAMINO)ETHOXY]-3,5-DIIODO-PHENYL]-METHANONE HYDROCHLORIDE
• 2-butyl-3-benzofuryl 4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl ketone hydrochloride
• AMIODARONEHCL(2-BUTYL-3-BENZOFURANYL-4-[2-(DIETHYLAMINO)ETHOXY]-3,5-DIIODOPHENYLKETONE)
• s1979
• Ancaron (TN)
• AMIODARONE HYDROCHLORIDE [ORANGE BOOK]
• NC00423
• Amiodarone Hydrochloride 1.0 mg/ml in Methanol (as free base)
• METHANONE, (2-BUTYL-3-BENZOFURANYL)(4-(2-(DIETHYLAMINO)ETHOXY)-3,5-DIIODOPHENYL)-HYDROCHLORIDE
• NCGC00254295-01
• Amiodarone hydrochloride (USP:JAN)
• EINECS 243-293-2
• Amiodarone hydrochloride - Bio-X
• NSC85442
• (2-butyl-1-benzofuran-3-yl)-[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]methanone;hydrochloride
• Amiodarone hydrochloride (JP17/USP)
• Nexterone (TN)
• SKF-33134-A
• FT-0622300
• Prestwick_707
• AMIODARONE HYDROCHLORIDE [VANDF]
• Ketone, 2-butyl-3-benzofuranyl 4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl, hydrochloride
• KS-5249
• NCGC00093613-04
• {2-[4-(2-butyl-1-benzofuran-3-carbonyl)-2,6-diiodophenoxy]ethyl}diethylamine hydrochloride
• Ketone, 2-butyl-3-benzofuranyl 4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl, hydrochloride
• A 8423
• MFCD00069204
• CHEMBL1083993
• 2-Butyl-3-benzofuryl 4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl ketone hydrochloride
• SW196856-4
• NSC759560
• NSC-85442
• Cordarone (TN)
• NCGC00093613-02
• D86460
• 2-Butyl-3-benzofuranyl 4-[(2-diethylamino)ethoxy] 3,5-diiodophenyl ketone, hydrochloride
• (2-Butyl-3-benzofuranyl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone
• Amiodarone hydrochloride [JAN]
• (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone monohydrochloride
• (2-butyl-1-benzofuran-3-yl)-[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]methanone;hydron;chloride
• Ketone,5-diiodophenyl, hydrochloride
• AMIODARONE HYDROCHLORIDE [USP MONOGRAPH]
• AMIODARONE HYDROCHLORIDE (EP MONOGRAPH)
• AMIODARONE HYDROCHLORIDE [EP MONOGRAPH]
• WLN: T56 BOJ C4 DVR CI EI DO2N2&2 &GH
• Methanone,(2-butyl-3-benzofuranyl)[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]-,hydrochloride
• MLS001076313
• CS-1371
• AMIODARONE HYDROCHLORIDE (USP-RS)
• MLS001424272
• 19774-82-4
• CAS-19774-82-4
• Methanone,5-diiodophenyl]-, hydrochloride
• MLS002222247
• Amio-Aqueous
• PM-101
• Amiodarone Hydrochloride, >/=98%
• AMIODARONE HYDROCHLORIDE [WHO-DD]
• NCGC00093613-03
• CHEBI:2664
• AMIODARONE HYDROCHLORIDE (MART.)
• Q-200626
• EN300-123769
• CCG-39607
• AMIODARONE HYDROCHLORIDE [HSDB]
• SPECTRUM2300165
• 2-Butyl-3-benzofuranyl 4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl ketone hydrochloride
• NCGC00260807-01
• EU-0100122
• Hydrochloride, Amiodarone
• (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanonehydrochloride
• D00636
• Tox21_300395
• NCGC00093613-01
• SCHEMBL41348
• NCGC00015096-12
• UNII-976728SY6Z
• HSDB 6525
• Pharmakon1600-02300165
• Q27271976
• HY-14188
• 2-Butyl-3-(3,5-diiodo-4-(beta-diethylaminoethoxy)-benzoyl) benzofuran
• DTXCID5017185
• Miodaron
• AMIODARONE HYDROCHLORIDE [MART.]
• Opera_ID_568
• DTXSID7037185
• AmiodaroneHydrochloride
• Methanone, (2-butyl-3-benzofuranyl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)-, hydrochloride
• AMIODARONE HYDROCHLORIDE [MI]
• SR-01000003087-2
• L-3428
• NEXTERONE (AMIODARONE HCI)
• AMIODARONE HYDROCHLORIDE [USP-RS]
• Methanone, (2-butyl-3-benzofuranyl)[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]-, hydrochloride (1:1)
• SR-01000003087-8
• Amiodarone hydrochloride [USP:JAN]
• Tox21_500122
• AKOS015844018
• BA139263
• Ortacrone
• HMS1569A20
• Tox21_113478
• Z1554104509
• NS00076387
• SK&F-33134-A
• METHANONE, (2-BUTYL-3-BENZOFURANYL)(4-(2-(DIETHYLAMINO)ETHOXY)-3,5-DIIODOPHENYL)- HYDROCHLORIDE
• LP00122
• NSC-759560
• (2-Butyl-1-benzofuran-3-yl){4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl}methanone hydrochloride (1:1)
• Ancaron
• Cordarex
• AMIODARONE HCI
• BCP13645
• AMIODARONE HYDROCHLORIDE (USP MONOGRAPH)
• SR-01000003087
• calcium channel (L type) blocker
• NSC 85442
• AC-078
• ITPDYQOUSLNIHG-UHFFFAOYSA-N
• A2530

• MDL： MFCD00069204
• Inchi： 1S/C25H29I2NO3.ClH/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3;/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3;1H
• InChI Key： ITPDYQOUSLNIHG-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1OCCN(CC)CC)I)C(C1C2C=CC=CC=2OC=1CCCC)=O.Cl

Computed Properties

• Exact Mass: 681.00000
• Monoisotopic Mass: 681
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 547
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.58
• Melting Point: 156-165°C
• Boiling Point: 635.1 oC at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: Soluble in chloroform, methanol.
• PSA: 42.68000
• LogP: 7.73820
• Vapor Pressure: No data available
• pka: pKa (25°C) 6.56 ±0.06
• λmax: 242(MeOH)(lit.)
• Merck: 482
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Sensitiveness: Sensitive to heat and light
• Solubility: Not determined

Amiodarone hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312 + H332-H315-H319-H361d-H373-H410
• Warning Statement： P260-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：OB1361000
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R20/21/22
• Storage Condition：4°C, protect from light

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Amiodarone hydrochloride

Introduction to Amiodarone hydrochloride (CAS No. 19774-82-4)

Amiodarone hydrochloride, with the chemical formula C24H21ClF3N2O2·HCl, is a well-known class III antiarrhythmic agent widely utilized in the management of various cardiac arrhythmias. Its unique chemical structure, characterized by a benzofuran nucleus and an iodine atom, contributes to its potent and prolonged pharmacological effects. This compound is primarily recognized for its ability to block potassium channels, thereby prolonging the action potential duration and effective refractory period of cardiac cells. As a result, it is particularly effective in treating life-threatening ventricular arrhythmias such as ventricular tachycardia and ventricular fibrillation.

The significance of Amiodarone hydrochloride in modern medicine cannot be overstated. Its broad spectrum of antiarrhythmic activity has made it a cornerstone in the treatment of both acute and chronic cardiac rhythm disorders. The compound's mechanism of action involves not only potassium channel blockade but also moderate blockade of sodium and calcium channels, which further enhances its efficacy in stabilizing cardiac electrical activity. This multifaceted approach makes it particularly valuable in patients with complex arrhythmogenic conditions.

Recent advancements in pharmacological research have shed new light on the therapeutic applications of Amiodarone hydrochloride. Studies have demonstrated its potential in managing atrial fibrillation, a condition that affects millions globally. The drug's ability to reduce the incidence of recurrent atrial fibrillation has been highlighted in multiple clinical trials, underscoring its importance in long-term management strategies. Furthermore, research into combination therapies involving Amiodarone hydrochloride with other antiarrhythmic agents has shown promising results in improving outcomes for patients with refractory arrhythmias.

The chemical properties of CAS No. 19774-82-4 contribute significantly to its pharmacokinetic profile. Amiodarone is highly lipophilic due to its aromatic structure and extensive iodine content, which allows for slow distribution into tissues such as the liver, lung, and heart. This slow distribution results in a prolonged half-life, often ranging from weeks to months, necessitating careful monitoring and dose adjustments to avoid accumulation and associated side effects.

One of the most notable challenges associated with Amiodarone hydrochloride is its potential for systemic toxicity. The drug's extensive tissue distribution leads to prolonged exposure, which can manifest as thyroid dysfunction, pulmonary toxicity, and visual disturbances. However, recent research has focused on optimizing dosing regimens and improving monitoring protocols to mitigate these risks. For instance, studies have explored the use of lower maintenance doses or intermittent loading regimens to minimize long-term adverse effects while maintaining therapeutic efficacy.

The role of Amiodarone hydrochloride in emergency medicine has also been extensively studied. Its rapid IV formulation has been shown to be highly effective in terminating life-threatening arrhythmias during cardiac arrest scenarios. Clinical guidelines recommend its use as a first-line agent in situations where immediate electrical stability is required. The drug's ability to provide both acute termination and chronic suppression of arrhythmias makes it an indispensable tool in modern cardiovascular care.

Advances in drug delivery systems have further enhanced the therapeutic potential of Amiodarone hydrochloride. Novel formulations such as transdermal patches have been developed to provide sustained release over extended periods, reducing the frequency of oral administration and improving patient compliance. Additionally, intravenous formulations with improved solubility have been introduced to facilitate faster administration during acute episodes.

The pharmacogenetic aspects of Amiodarone hydrochloride have also garnered significant attention recently. Research has identified genetic polymorphisms that influence drug metabolism and response variability among patients. Understanding these genetic factors can help tailor therapy to individual patients, potentially reducing the risk of adverse effects and improving treatment outcomes.

In conclusion, Amiodarone hydrochloride remains a vital therapeutic agent in the management of cardiac arrhythmias due to its broad-spectrum antiarrhythmic activity and prolonged duration of action. Ongoing research continues to explore new applications and optimize treatment strategies to maximize its benefits while minimizing risks. As our understanding of cardiovascular pharmacology evolves, Amiodarone hydrochloride is poised to remain at the forefront of antiarrhythmic therapy for years to come.